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Compound of Interest

Compound Name: (132)-octadecen-1-ol

Cat. No.: B143622

(132)-octadecen-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(132)-octadecen-1-ol, also known as cis-13-octadecenol, is a long-chain unsaturated fatty
alcohol.[1][2] As a member of the C18 family of unsaturated alcohols, it possesses a single
double bond in the cis (Z) configuration at the 13th carbon position.[3] This specific
stereochemistry and chain length are crucial for its biological activity, primarily as a
semiochemical, specifically an insect pheromone.[4] This technical guide provides a
comprehensive overview of the chemical properties, structure, and relevant experimental
methodologies for the analysis of (13Z)-octadecen-1-ol.

Chemical Structure and Properties

The fundamental structure of (13Z)-octadecen-1-ol consists of an eighteen-carbon aliphatic
chain with a hydroxyl (-OH) group at one terminus (C1) and a cis-double bond between
carbons 13 and 14.

Visualizing the Structure

Caption: 2D structure of (13Z)-octadecen-1-ol.
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Physicochemical Data

The following table summarizes the key chemical and physical properties of (13Z)-octadecen-
1-ol.

Property Value Source
Molecular Formula CisH360 [11[3]
Molecular Weight 268.48 g/mol [11[3]
IUPAC Name (132)-octadecen-1-ol [3]

cis-13-Octadecenol, Z13-

Synonyms 1][2
ynony 18:0H [1][2]

CAS Number 69820-27-5 [1]
Colorless to pale yellow clear

Appearance o ) [2][5]
liquid (estimated)

N ) 334.31 °C @ 760 mm Hg

Boiling Point ) [5]

(estimated)
_ 146.80 °C (296.00 °F) TCC
Flash Point [5]

(estimated)

Water Solubility

0.02367 mg/L @ 25 °C

(estimated)

[5]

logP (o/w) 7.562 (estimated) [5]
InChl=1S/C18H360/c1-2-3-4-
5-6-7-8-9-10-11-12-13-14-15-

InChl [3]
16-17-18-19/h5-6,19H,2-4,7-
18H2,1H3/b6-5-
XHIRPRSNHKNGLW-

InChliKey [3]
WAYWQWQTSA-N
CCCCcC/Cc=Cc\ceecececececcece

SMILES [6]

CO
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Experimental Protocols

Precise characterization of (13Z)-octadecen-1-ol relies on standard analytical techniques for
long-chain unsaturated alcohols.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a primary technique for the identification and quantification of volatile and semi-
volatile compounds like insect pheromones.

Methodology:
e Sample Preparation:

o Pheromone Gland Extracts: Excised insect pheromone glands can be extracted in a non-
polar solvent such as hexane or dichloromethane. The extract is then concentrated under
a gentle stream of nitrogen.

o Air Sampling: Volatiles can be collected from the air using solid-phase microextraction
(SPME) or by drawing air through a sorbent tube (e.g., Tenax®).

o Lure Extracts: Pheromone lures can be extracted with a suitable solvent like hexane to
determine the active ingredient's content.

e Instrumentation: A standard gas chromatograph coupled to a mass spectrometer with an
electron ionization (EI) source is utilized.

o GC Parameters (starting point):

[¢]

Column: A non-polar column (e.g., EC-5) or a polar column (e.g., AT-Wax) is suitable.

[e]

Injector Temperature: 250 °C

o

Oven Program: Initial temperature of 100 °C for 1 minute, followed by a ramp of 10 °C/min
to 250 °C.

o

Carrier Gas: Helium.
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e MS Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-450.

Expected Results: The NIST WebBook provides Kovats retention indices for (Z)13-Octadecen-
1-ol: 2078 on a non-polar column and 2134 on a polar column.[7] The mass spectrum will show
a molecular ion peak (M+) and characteristic fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the definitive structural elucidation of (13Z)-octadecen-1-ol,
particularly for confirming the stereochemistry of the double bond.

Methodology:
e Sample Preparation:

o Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated
solvent (e.g., CDCIs) containing tetramethylsilane (TMS) as an internal standard.

o Transfer the solution to a 5 mm NMR tube.
e 'H NMR Spectroscopy:
o Acquire the spectrum on a suitable NMR spectrometer (e.g., 400 MHz or higher).

o Key signals to analyze include the vinylic protons of the cis-double bond, the protons of
the methylene group adjacent to the hydroxyl group, and the terminal methyl group. The
coupling constant (J-value) between the vinylic protons is diagnostic for the cis
configuration (typically 6-12 Hz).

e 13C NMR Spectroscopy:

o Acquire a proton-decoupled 13C NMR spectrum.
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o Analyze the chemical shifts of the olefinic carbons, the carbon bearing the hydroxyl group,
and the aliphatic carbons.

Biological Role and Signaling Pathway

(13Z)-octadecen-1-ol functions as an insect pheromone, a chemical signal that mediates
communication between individuals of the same species.[4] Fatty alcohols are common
components of insect pheromone blends.[8]

Generalized Insect Pheromone Biosynthesis Pathway

The biosynthesis of insect pheromones, including long-chain unsaturated alcohols, is derived
from fatty acid metabolism.[3][9] Insects typically modify standard metabolic pathways with a
few specialized enzymes to produce species-specific pheromones.[9] The general pathway
involves desaturation and chain-shortening of fatty acids, followed by reduction to the
corresponding alcohol.[10][11]

Fatty Acid Precursor | Desaturation | Chain Shortening _ Reduction | (13Z)-octadecen-1-ol
(e.g., Palmitic Acid) (A-Desaturase) (B-oxidation) (Fatty Acyl-CoA Reductase) (Pheromone Component)

Click to download full resolution via product page
Caption: Generalized insect pheromone biosynthesis pathway.

While a specific signaling pathway for (13Z)-octadecen-1-ol has not been detailed in the
provided search results, fatty acid-derived signals in insects are typically detected by gustatory
or olfactory neurons.[12] For instance, in Drosophila, fatty acids can be sensed by sugar-
sensing neurons via the phospholipase C (PLC) pathway.[12] This suggests a potential
mechanism for the perception of fatty alcohol pheromones, although further research is needed
to elucidate the specific pathway for (13Z)-octadecen-1-ol.

Conclusion

(132)-octadecen-1-ol is a C18 unsaturated fatty alcohol with a defined structure that is critical
for its function as an insect pheromone. Its chemical and physical properties can be thoroughly
characterized using standard analytical techniques such as GC-MS and NMR spectroscopy.
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Understanding its biosynthesis from fatty acid precursors provides a basis for further
investigation into the specific enzymatic steps and regulatory mechanisms involved in its
production in insects. Further research into the precise signaling cascade initiated upon its
detection by insect sensory neurons will be valuable for the development of novel pest
management strategies and for advancing our understanding of chemical communication in the
natural world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143622#13z-octadecen-1-ol-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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